Cas no 78348-46-6 (1-Benzoyl-2-piperidinecarboxylic Acid)

• Product Name: 1-Benzoyl-2-piperidinecarboxylic Acid
• CAS No: 78348-46-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD02211013
• CID: 562623
• PubChem ID: 358299
• Update Time: 2025-10-29

1-Benzoyl-2-piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzoylpiperidine-2-carboxylic acid
• 1-Benzoyl-2-piperidinecarboxylic acid
• 2-Piperidinecarboxylicacid, 1-benzoyl-
• 1-benzoyl-2-piperidinecarboxylic acid(SALTDATA: FREE)
• 1-BENZOYL-PIPERIDINE-2-CARBOXYLIC ACID
• DL-N-benzoylpipecolinic acid
• N-benzoyl-2-piperidinecarboxylic acid
• N-Benzoyl-DL-pipecolinsaeure
• N-benzoylpipecolinic acid
• carboxybenzoylpiperidine
• SCHEMBL3575904
• EN300-29853
• Cambridge id 5864666
• DTXSID30326841
• SB44061
• E78281
• BIM-0048559.P001
• Z85895947
• LS-09388
• NSC618241
• NSC-618241
• AKOS017272402
• FT-0727334
• CHEMBL1982118
• 78348-46-6
• AB00099682-01
• NCI60_005496
• AKOS000125556
• Oprea1_603026
• 1-BENZOYL-PIPERIDINE-2-CARBOXYLICACID
• SR-01000222235-1
• CS-0215754
• SR-01000222235
• CBMicro_048354
• MFCD02211013
• 1-benzoylpiperidine-2-carboxylicacid
• 2-Piperidinecarboxylic acid, 1-benzoyl-
• DB-028485
• ALBB-027360
• 1-Benzoyl-2-piperidinecarboxylic Acid

• MDL： MFCD02211013
• Inchi： 1S/C13H15NO3/c15-12(10-6-2-1-3-7-10)14-9-5-4-8-11(14)13(16)17/h1-3,6-7,11H,4-5,8-9H2,(H,16,17)
• InChI Key： KSWNBXOCSNHTLX-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Density: 1.248
• Melting Point: 128-130 °C
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.582
• PSA: 57.61000
• LogP: 1.70380
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Benzoyl-2-piperidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzoyl-2-piperidinecarboxylic Acid

Introduction to 1-Benzoyl-2-piperidinecarboxylic Acid (CAS No. 78348-46-6)

1-Benzoyl-2-piperidinecarboxylic Acid, identified by the Chemical Abstracts Service (CAS) number 78348-46-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzoyl group attached to a piperidine ring with a carboxylic acid moiety, has garnered attention due to its versatile structural framework and potential applications in drug discovery and development.

The chemical structure of 1-Benzoyl-2-piperidinecarboxylic Acid consists of a benzoyl substituent at the first position of the piperidine ring, with a carboxylic acid functional group at the second position. This configuration makes it a valuable intermediate in synthesizing more complex molecules, particularly in the development of bioactive agents targeting neurological and cardiovascular diseases. The presence of both aromatic and heterocyclic components enhances its reactivity and binding affinity towards biological targets.

In recent years, 1-Benzoyl-2-piperidinecarboxylic Acid has been extensively studied for its role in the synthesis of pharmacophores that exhibit significant therapeutic potential. One notable area of research involves its application in the development of novel antipsychotic and antidepressant agents. The piperidine scaffold is commonly found in many psychoactive drugs due to its ability to modulate neurotransmitter systems effectively. By incorporating a benzoyl group and a carboxylic acid moiety, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these compounds, leading to improved efficacy and reduced side effects.

Moreover, 1-Benzoyl-2-piperidinecarboxylic Acid has been explored as a key intermediate in the synthesis of protease inhibitors, which are crucial in treating chronic inflammatory diseases and viral infections. The benzoyl group provides a site for further functionalization, allowing chemists to design molecules that selectively inhibit specific proteases involved in disease pathways. This flexibility has made 1-Benzoyl-2-piperidinecarboxylic Acid a cornerstone in medicinal chemistry libraries used by pharmaceutical companies worldwide.

Recent advancements in computational chemistry have further highlighted the importance of 1-Benzoyl-2-piperidinecarboxylic Acid in drug design. Molecular modeling studies have demonstrated that modifications to its structure can significantly alter its binding interactions with biological targets. For instance, computational simulations have shown that introducing additional substituents at the benzoyl group can enhance binding affinity to certain enzymes, making it an attractive candidate for structure-based drug design.

The synthesis of 1-Benzoyl-2-piperidinecarboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the condensation of piperidine derivatives with benzoylacetic acid under controlled conditions. The reaction is often catalyzed by acidic or basic reagents, depending on the specific synthetic strategy employed. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing waste and improving yield.

In conclusion, 1-Benzoyl-2-piperidinecarboxylic Acid (CAS No. 78348-46-6) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. With ongoing research into its applications and novel synthetic methods, this compound continues to play a pivotal role in advancing drug discovery and development efforts worldwide.